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Compound of Interest

Compound Name: (Z)-3-Bromoacrylic acid

CAS No.: 1609-92-3

Cat. No.: B159048

Get Quote

Executive Summary & Hazard Logic
(Z)-3-Bromoacrylic acid (CAS: 1609-92-3 / 7336-22-3) presents a dual-hazard profile that

complicates standard disposal workflows.[1] Unlike simple mineral acids, it contains an acrylic

moiety (susceptible to exothermic polymerization) and a halogenated backbone (requiring

specific incineration scrubbing).[2]

The Core Directive: Do not treat this merely as "acid waste." It must be managed as

Halogenated Organic Waste. Improper disposal into non-halogenated streams can damage

incinerator catalytic converters, while disposal into aqueous acid streams risks polymerization

or toxic fume generation.[2]
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Parameter Data Operational Implication

GHS Classification Skin Corr.[1] 1B, Eye Dam. 1

Requires full face shield and

permeation-resistant gloves

(Nitrile >0.11mm).

Physical State Solid (mp ~60-64°C)

Dust inhalation risk; solids

must be solvated or Lab

Packed.[1]

Reactivity Acidic; Polymerizable

Incompatible with bases

(exothermic reaction) and

oxidizers.[1]

RCRA Status Characteristic (D002)

Must be coded as Corrosive;

potentially F-listed if spent

solvent mix.[1]

Pre-Disposal Assessment: The Segregation System
To ensure a self-validating safety system, you must categorize the waste at the point of

generation.[2] Use the following logic to determine the correct waste stream.

Critical Incompatibilities (Do NOT Mix)
Strong Bases (NaOH, KOH): Neutralization attempts in the lab are dangerous.[2] The acrylic

double bond can undergo rapid, exothermic polymerization or degradation, releasing

brominated fumes.[2]

Oxidizing Acids (Nitric, Perchloric): Risk of violent oxidation of the organic framework.[2]

Non-Halogenated Solvents: Mixing halogenated waste into non-halogenated streams (e.g.,

Acetone/Methanol waste) increases disposal costs by up to 300% and violates EPA

segregation protocols.[2]

Waste Stream Decision Matrix (DOT Visualization)
The following diagram outlines the decision logic for segregating (Z)-3-Bromoacrylic acid
waste.
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Waste Generation:
(Z)-3-Bromoacrylic Acid

Physical State?

Pure Solid / Bulk

> 5g Pure

Solution / Rxn Mix

Dissolved

Trace Contamination
(Wipes/Gloves)

< 1% Residue

Stream A: Lab Pack
(Solid Waste)

Do Not Dissolve Solvent Type?

Stream C: Solid
Hazardous Debris

Stream B: Halogenated
Organic Waste

Halogenated Solvent
(DCM, Chloroform)

Non-Halo Solvent
(Must segregate as Halo)

Click to download full resolution via product page

Caption: Decision tree for segregating (Z)-3-Bromoacrylic acid based on physical state and

solvation.

Operational Protocols
Protocol A: Solid Waste (Bulk Reagent)
Scenario: Expired bottle or excess solid reagent (>5g).
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Do Not Solubilize: Dissolving solids for disposal creates unnecessary volume and spill risk.

Primary Containment: Keep the chemical in its original manufacturer container if intact. If the

container is compromised, transfer to a clear, wide-mouth High-Density Polyethylene

(HDPE) jar.

Labeling: Apply a hazardous waste label. Explicitly write: "Waste (Z)-3-Bromoacrylic Acid,

Solid. Corrosive. Toxic."

Staging: Place the container in the "Lab Pack" accumulation area. Ensure the lid is taped

shut with paraffin film or electrical tape to prevent loosening during transport.

Protocol B: Liquid Waste (Reaction Mixtures)
Scenario: The acid is dissolved in a solvent (e.g., Dichloromethane, THF) following a reaction.

[2]

Container Selection: Use a dedicated carboy (HDPE or Glass) labeled "Halogenated Organic

Waste."

Why: HDPE is resistant to the corrosive nature; glass is acceptable but prone to breakage.

pH Check (Optional but Recommended): If the solution is extremely acidic (pH < 2), do not

neutralize with solid bicarbonate in the carboy. This causes foaming and pressurization.

Transfer: Funnel the waste into the carboy inside a fume hood.

Venting: Use a vented cap (e.g., Eco-Funnel) to prevent pressure buildup from potential off-

gassing or slow decomposition.

Log Entry: Immediately record the volume and constituent percentages (e.g., 95% DCM, 5%

Bromoacrylic Acid) on the waste tag.[2]

Protocol C: Spill Management (Immediate Action)
Scenario: A 10g bottle drops and shatters outside the hood.
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Evacuate & Ventilate: Clear the immediate area.[3] The dust is corrosive to the respiratory

tract.

PPE Upgrade: Don double nitrile gloves, safety goggles, and a half-mask respirator with

organic vapor/acid gas cartridges if dust is airborne.[2]

Containment: Cover the spill with a dry absorbent pad or vermiculite.

Avoid: Do not use water immediately; it will spread the acid.

Neutralization (Careful): Sprinkle Sodium Carbonate (Soda Ash) or Sodium Bicarbonate over

the spill.

Observation: Wait for bubbling (CO2 release) to cease.

Collection: Scoop the resulting sludge into a plastic bag/pail. Label as "Hazardous Waste:

Spill Debris (Bromoacrylic Acid)."

Regulatory Framework (RCRA Compliance)
To maintain compliance with the US EPA Resource Conservation and Recovery Act (RCRA)

and similar international bodies:

Waste Codes:

D002: Corrosive (pH < 2 or corrodes steel).[4][5]

F-List (F001/F002): Only applies if the acid is mixed with spent halogenated solvents (e.g.,

Methylene Chloride).[2]

Satellite Accumulation: You may store up to 55 gallons of hazardous waste at or near the

point of generation. The container must remain closed unless adding waste.[6][7]

Transport: This material falls under UN 3261 (Corrosive solid, acidic, organic, n.o.s.) for

shipping.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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